Cas no 7558-89-6 (2-Pentulose(9CI))

2-Pentulose(9CI) structure
2-Pentulose(9CI) structure
Product Name:2-Pentulose(9CI)
CAS No:7558-89-6
MF:C5H10O5
MW:150.13
MDL:MFCD24390171
CID:981874
PubChem ID:619
Update Time:2024-03-01

2-Pentulose(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentulose(9CI)
    • 2-Pentulose
    • 1,3,4,5-tetrahydroxypentan-2-one
    • SB46274
    • FT-0632299
    • SB47902
    • D-threo-Pentulose (7CI,8CI)
    • FT-0773248
    • CHEMBL281818
    • SCHEMBL299290
    • DTXSID50862019
    • threo-Pentulose
    • NS00099515
    • D-[2-13C]THREO-PENT-2-ULOSE
    • 7558-89-6
    • Threo-2-pentulose (9CI)
    • B1CE3B7F-7703-49F7-ACFC-8E1B3CF36EA2
    • rel-Xylulose
    • pentulose
    • 551-84-8
    • D-threo-2-Pentulose (9CI)
    • FT-0624345
    • pent-2-ulose
    • FT-0625634
    • D-[1-13C]threo-pent-2-ulose
    • SB45318
    • AKOS025243547
    • C05052
    • 488-84-6
    • MDL: MFCD24390171
    • Inchi: 1S/C5H10O5/c6-2-5(9)4(8)3(7)1-10-5/h3-4,6-9H,1-2H2/t3-,4+,5?/m0/s1
    • InChI Key: LQXVFWRQNMEDEE-PYHARJCCSA-N
    • SMILES: O1C[C@H](O)[C@@H](O)C1(CO)O

Computed Properties

  • Exact Mass: 150.05282342g/mol
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 98Ų

2-Pentulose(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-313938-1.0g
1,3,4,5-tetrahydroxypentan-2-one
7558-89-6
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$0.0 2023-02-26
Enamine
EN300-313938-1g
1,3,4,5-tetrahydroxypentan-2-one
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$0.0 2023-09-05
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